Cas no 896319-96-3 (N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896319-96-3
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 6536103
• Update Time: 2025-05-20

N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• Acetamide, N-(3,4-dimethoxyphenyl)-2-[(7-methyl-4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-

• Inchi： 1S/C18H18N4O4S/c1-11-4-7-15-20-17(21-18(24)22(15)9-11)27-10-16(23)19-12-5-6-13(25-2)14(8-12)26-3/h4-9H,10H2,1-3H3,(H,19,23)
• InChI Key： KWTKRBIBBMGADF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC(=O)N2C=C(C)C=CC2=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.76±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS 896319-96-3)

The compound N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide, identified by its CAS number 896319-96-3, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[1,2-a][1,3,5]triazine core and sulfanylacetamide side chain make it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer therapeutics. The 7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazine moiety in this compound is structurally analogous to known ATP-competitive inhibitors, which are widely explored for their ability to disrupt aberrant kinase activity. This aligns with the growing trend of personalized drug development, where molecules like 896319-96-3 are tailored to address specific genetic mutations.

From a synthetic chemistry perspective, the incorporation of a dimethoxyphenyl group enhances the compound's lipophilicity and bioavailability, critical factors in drug design. Computational studies suggest that the sulfanyl linkage contributes to stable binding interactions with target proteins, a feature often queried in molecular docking forums. These attributes position N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide as a versatile scaffold for further derivatization.

The compound's mechanism of action is hypothesized to involve the inhibition of pro-survival signaling pathways, a hot topic in oncology research. Preclinical studies focusing on kinase profiling have identified its selectivity against certain tyrosine kinases, which are frequently overexpressed in malignancies. This specificity is crucial for minimizing off-target effects, a recurring concern in drug toxicity discussions.

Beyond oncology, the 3,4-dimethoxyphenyl fragment is associated with neuroprotective properties, sparking interest in neurodegenerative disease applications. Searches for multi-target directed ligands (MTDLs) often highlight such hybrid structures, as they offer synergistic benefits in complex disorders like Alzheimer's disease. This dual functionality underscores the compound's adaptability across therapeutic areas.

Analytical characterization of CAS 896319-96-3 typically involves HPLC purity assays and mass spectrometry, techniques frequently searched by quality control professionals. Stability studies under varying pH and temperature conditions are also critical, given the acetamide group's susceptibility to hydrolysis—a common query in pharmaceutical formulation communities.

In conclusion, N-(3,4-dimethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide represents a compelling case study in rational drug design. Its structural features address contemporary challenges in target engagement and metabolic stability, while its diverse potential applications resonate with trending searches in translational medicine. As research progresses, this compound may emerge as a cornerstone in developing next-generation therapeutic agents.